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Compound of Interest

Compound Name: 2,3-Dichloropyrazine

Cat. No.: B116531 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Dichloropyrazine (CAS No:

4858-85-9), a pivotal heterocyclic intermediate in the synthesis of a wide array of

pharmaceutical and agrochemical compounds. This document outlines its chemical and

physical properties, details relevant experimental protocols for its synthesis and analysis, and

discusses its applications in medicinal chemistry.

Core Properties of 2,3-Dichloropyrazine
2,3-Dichloropyrazine is a halogenated heterocyclic organic compound characterized by a

pyrazine ring substituted with two chlorine atoms at the 2 and 3 positions.[1] This unique

structure imparts valuable reactivity, making it a versatile building block in organic synthesis.[2]

[3]

Physicochemical and Identification Data
The fundamental properties of 2,3-Dichloropyrazine are summarized in the table below for

easy reference.
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Property Value Reference(s)

CAS Number 4858-85-9 [4]

Molecular Formula C₄H₂Cl₂N₂ [4]

Molecular Weight 148.98 g/mol [4]

Appearance

White or colorless to light

yellow powder, lump, or clear

liquid

[1]

Melting Point 29 °C [1]

Boiling Point 175 °C [1]

Density 1.43 g/mL at 25 °C [1]

Solubility

Soluble in organic solvents like

ethanol and acetone; sparingly

soluble in water.

[1]

EINECS Number 225-460-1 [4]

InChIKey
MLCNOCRGSBCAGH-

UHFFFAOYSA-N
[4]

SMILES c1cnc(c(n1)Cl)Cl [4]

Safety and Hazard Information
As a chemical intermediate, 2,3-Dichloropyrazine requires careful handling. The GHS hazard

classifications are as follows:

Hazard Statement Description Reference(s)

H315 Causes skin irritation [5]

H319 Causes serious eye irritation [5]

H335 May cause respiratory irritation [5]

Signal Word Warning [5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.watsonnoke.com/23-dichloropyrazine-cas-4858-85-9/
https://www.watsonnoke.com/23-dichloropyrazine-cas-4858-85-9/
https://www.watsonnoke.com/23-dichloropyrazine-cas-4858-85-9/
https://en.zcpc.net/News_details_1/1986274876769804288.html
https://en.zcpc.net/News_details_1/1986274876769804288.html
https://en.zcpc.net/News_details_1/1986274876769804288.html
https://en.zcpc.net/News_details_1/1986274876769804288.html
https://en.zcpc.net/News_details_1/1986274876769804288.html
https://www.watsonnoke.com/23-dichloropyrazine-cas-4858-85-9/
https://www.watsonnoke.com/23-dichloropyrazine-cas-4858-85-9/
https://www.watsonnoke.com/23-dichloropyrazine-cas-4858-85-9/
https://www.benchchem.com/product/b116531?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloropyrazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloropyrazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloropyrazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloropyrazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate personal protective equipment, including gloves, eye protection, and respiratory

protection, should be used when handling this compound.[4]

Applications in Synthesis
2,3-Dichloropyrazine is a highly valued intermediate due to its reactive chlorine atoms, which

are susceptible to nucleophilic substitution.[3] This reactivity allows for the introduction of

various functional groups, making it a key precursor for more complex molecules.[2]

Its primary applications are in the pharmaceutical and agrochemical industries.[2] In medicinal

chemistry, it serves as a scaffold for the development of:

Antimicrobial agents[6]

Anti-inflammatory drugs[1]

Antidepressants[6]

Derivatives of 2,3-Dichloropyrazine have shown potential as potent enzyme inhibitors, crucial

for treating various diseases. The compound is also used in the synthesis of pesticides and

herbicides.

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 2,3-Dichloropyrazine are critical for

its effective use in research and development.

Synthesis of 2,3-Dichloropyrazine
A common method for synthesizing 2,3-Dichloropyrazine involves the chlorination of a

pyrazine precursor. One detailed protocol involves a two-step process starting from piperazine.

[7]

Step 1: Synthesis of N,N'-bis-chlorocarbonyl-piperazine[7]

Dissolve 71.2 g of phosgene in 1000 mL of cold dichloromethane.
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Prepare two separate aqueous solutions: 60 g of sodium carbonate in 450 mL of water, and

33 g of piperazine hexahydrate in 150 mL of water.

Add the two aqueous solutions dropwise to the phosgene solution over one hour,

maintaining the temperature between -5 and 0 °C.

Stir the mixture for an additional hour at the same temperature, then warm to 10 °C.

Separate the organic layer, wash it with water, and evaporate to dryness to yield a white

crystalline product.

Step 2: Chlorination to 2,3-Dichloropyrazine[7]

React the N,N'-bis-chlorocarbonyl-piperazine from Step 1 with chlorine gas.

Conduct the reaction at a temperature of 150 to 170 °C for 9 to 15 hours.

Use a catalytic amount (0.05 to 0.5% by weight) of a trivalent metal chloride such as

aluminum chloride, ferric chloride, or antimony chloride.

The resulting product is 2,3-Dichloropyrazine.

Another synthetic route involves the reaction of 3-chloropyrazine 1-oxide with phosphorus

oxychloride.[8]

Slowly add 2.2 g of 3-chloropyrazine 1-oxide to 10 mL of phosphorus oxychloride at 60 °C.

Heat the mixture at reflux for 60 minutes after the addition is complete.

Cool the mixture and pour it into ice containing 5 g of solid sodium acetate.

Stir until the ice melts and then extract the product with dichloromethane.

Combine the organic extracts, wash with saturated sodium bicarbonate solution, water, and

brine.

Dry the organic layer over sodium sulfate and evaporate the solvent.
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Purify the residue by column chromatography (eluting with ethyl acetate:hexane, 1:20) to

afford the final product.

Analytical Methods
The purity and identity of 2,3-Dichloropyrazine and its derivatives are typically confirmed

using standard analytical techniques.

High-Performance Liquid Chromatography (HPLC):[9]

Column: Reversed-phase C18

Mobile Phase: A gradient of water and acetonitrile (or methanol).

Detection: UV detector. Impurities will generally have different retention times from the main

product.

Gas Chromatography-Mass Spectrometry (GC-MS):[9]

Carrier Gas: Helium

Oven Program: Start at 100 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C and

hold for 5 minutes.

Detection: Mass spectrometer to identify the mass-to-charge ratio (m/z) of the compound

and any impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy:[9]

¹H and ¹³C NMR are used to confirm the molecular structure. The ¹H NMR spectrum of 2,3-
Dichloropyrazine in CDCl₃ shows a singlet at 8.32 ppm for the two equivalent protons.[8]

Logical and Experimental Workflows
Visualizing the role and synthesis of 2,3-Dichloropyrazine can aid in understanding its utility.
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Logical Flow: Role of 2,3-Dichloropyrazine in Drug Development
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Caption: Role of 2,3-Dichloropyrazine as an intermediate in drug development.
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Workflow: Synthesis and Purification of 2,3-Dichloropyrazine
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Caption: General workflow for the synthesis and purification of 2,3-Dichloropyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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